Cas no 1291490-89-5 (5-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 5-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 1291490-89-5
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 4586610
• Update Time: 2025-10-19

5-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylcarbamoyl-2-methoxy-benzenesulfonyl chloride
• Benzenesulfonyl chloride, 5-[(dimethylamino)carbonyl]-2-methoxy-
• 5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride
• 5-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C10H12ClNO4S/c1-12(2)10(13)7-4-5-8(16-3)9(6-7)17(11,14)15/h4-6H,1-3H3
• InChI Key： KWUMUCCVUNDXQJ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(N(C)C)=O)=CC=C1OC

Additional information on 5-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride

Comprehensive Overview of 5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1291490-89-5)

5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1291490-89-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of benzene sulfonyl chlorides, which are pivotal intermediates in the development of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials. Its unique molecular structure, featuring a dimethylcarbamoyl group and a methoxy substituent, enhances its reactivity and selectivity in nucleophilic substitution reactions.

The growing demand for high-purity sulfonyl chlorides in drug discovery has positioned 5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride as a compound of significant interest. Researchers and manufacturers frequently search for CAS 1291490-89-5 suppliers, synthesis methods, and applications in medicinal chemistry. Recent trends highlight its role in the development of protease inhibitors and kinase-targeting therapies, aligning with the increasing focus on precision medicine and personalized healthcare solutions.

From a synthetic chemistry perspective, this compound serves as a versatile building block for constructing sulfonamide linkages, a common motif in bioactive molecules. Its electron-withdrawing groups facilitate efficient coupling reactions, making it valuable for combinatorial chemistry libraries. The methoxybenzene core also contributes to improved solubility and bioavailability in derived compounds, addressing key challenges in formulation science.

Environmental and regulatory considerations surrounding sulfonyl chloride derivatives have prompted innovations in greener synthesis routes. Many users inquire about alternative solvents for 1291490-89-5 reactions or catalytic approaches to reduce waste. The compound's stability under controlled conditions and compatibility with continuous flow chemistry systems make it suitable for modern sustainable manufacturing paradigms.

Analytical characterization of 5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize the detection of hydrolyzed byproducts, given the sensitivity of sulfonyl chloride functional groups to moisture. These analytical data points are crucial for researchers comparing batch-to-batch consistency across different suppliers.

In material science applications, this compound has shown promise as a precursor for functionalized polymers with tailored surface properties. The dimethylcarbamoyl moiety introduces hydrogen bonding capabilities, while the sulfonyl chloride group enables covalent attachment to various substrates. Such characteristics have sparked interest in developing biocompatible coatings and drug delivery matrices, particularly in nanotechnology-driven therapeutic systems.

The commercial availability of CAS 1291490-89-5 through specialty chemical distributors has expanded significantly in recent years. Procurement specialists often evaluate technical specifications, packaging options, and storage recommendations when sourcing this material. Proper handling requires attention to moisture exclusion and temperature control to maintain the compound's reactivity profile throughout its shelf life.

Emerging research directions explore the compound's potential in photoaffinity labeling applications, where its benzene sulfonyl chloride core can generate reactive intermediates upon light activation. This aligns with current interests in chemical biology probes and target identification strategies, particularly in studying protein-protein interactions and signal transduction pathways.

From a regulatory standpoint, proper documentation of 5-(Dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride requires accurate CAS registry information and structural identifiers for global compliance. The compound's increasing appearance in patent literature demonstrates its value in intellectual property strategies for novel therapeutic agents and specialty materials.

Future developments may focus on expanding the compound's utility through derivatization libraries and structure-activity relationship studies. As computational chemistry tools advance, predictive models for its reactivity patterns could streamline its incorporation into molecular design workflows. These advancements would further solidify its position as a key intermediate in both academic and industrial research settings.